Cas no 1379348-17-0 (7-Bromo-4-chloropyrido[2,3-d]pyrimidine)

• Product Name: 7-Bromo-4-chloropyrido[2,3-d]pyrimidine
• CAS No: 1379348-17-0
• MF: C₇H₃BrClN₃
• MW: 244.475818872452
• CID: 5692772
• PubChem ID: 129968607
• Update Time: 2023-10-13

7-Bromo-4-chloropyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloropyrido[2,3-d]pyrimidine
• 1379348-17-0
• Pyrido[2,3-d]pyrimidine, 7-bromo-4-chloro-

• Inchi： 1S/C7H3BrClN3/c8-5-2-1-4-6(9)10-3-11-7(4)12-5/h1-3H
• InChI Key： LMRNHUSVIGVKJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=NC=NC2=N1)Cl

Computed Properties

• Exact Mass: 242.91989g/mol
• Monoisotopic Mass: 242.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.861±0.06 g/cm3(Predicted)
• Boiling Point: 352.4±37.0 °C(Predicted)
• pka: -1.40±0.30(Predicted)